Cas no 131559-49-4 ((2S,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid
• CAS No: 131559-49-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD28956417
• CID: 898685
• PubChem ID: 14704645
• Update Time: 2025-04-19

(2S,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-methoxy-1-methyl-, trans- (9CI)
• (2S,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid
• (2S,4R)-4-methoxy-1-methylpyrrolidin-1-ium-2-carboxylate
• 131559-49-4
• SCHEMBL1900930
• (2S,4R)-4-Methoxy-1-methylpyrrolidine-2-carboxylicacid
• CS-0056907
• DA-55034
• HY-W065053
• trans-n-methyl-4-methoxyproline

• MDL： MFCD28956417
• Inchi： 1S/C7H13NO3/c1-8-4-5(11-2)3-6(8)7(9)10/h5-6H,3-4H2,1-2H3,(H,9,10)/t5-,6+/m1/s1
• InChI Key： LCRFCICIBIZKQT-RITPCOANSA-N
• SMILES： O(C)[C@H]1CN(C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Proline and derivatives